Cas no 497172-13-1 (Butanoic acid, 4,4-difluoro-3-oxo-2-(trifluoromethyl)-, methyl ester)

• Product Name: Butanoic acid, 4,4-difluoro-3-oxo-2-(trifluoromethyl)-, methyl ester
• CAS No: 497172-13-1
• MF: C₆H₅F₅O₃
• MW: 220.094119787216
• CID: 1529978
• Update Time: 2024-08-23

Butanoic acid, 4,4-difluoro-3-oxo-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4,4-difluoro-3-oxo-2-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C6H5F5O3/c1-14-5(13)2(6(9,10)11)3(12)4(7)8/h2,4H,1H3
• InChI Key： VAGHPWBQBQPUQE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C(F)(F)F)C(=O)C(F)F

Computed Properties

• Exact Mass: 220.01585

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Boiling Point: 166.5±35.0 °C(Predicted)
• PSA: 43.37
• pka: 3.91±0.46(Predicted)